1-(3-Bromophenyl)propan-1-amine

• IUPAC Name: 1-(3-bromophenyl)propan-1-amine
• InChI: InChI=1S/C9H12BrN/c1-2-9(11)7-4-3-5-8(10)6-7/h3-6,9H,2,11H2,1H3
• InChI Key: MDAOMTRNTRIGOV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC(=CC=C1)Br)N
• Molecular Formula: C9H12BrN
• Molecular Weight: 214.10 g/mol

Description

1-(3-Bromophenyl)propan-1-amine is a useful research compound. Its molecular formula is C9H12BrN and its molecular weight is 214.10 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis

. . It’s a valuable reagent in the synthesis of various organic compounds.

Dyes and Pigments

. They can provide color to materials and could be used in industries like textiles, paints, and printing inks.

Corrosion Inhibitors

. They can form a protective layer on the surface of metals, preventing oxidation and corrosion.

Thermo-stable Materials

. These materials can withstand high temperatures without losing their structural integrity, making them useful in industries like aerospace and automotive.

Catalysts

. Catalysts speed up chemical reactions without being consumed in the process.

Medical Applications

. They could be used in the development of new drugs and therapies.

Mechanism of Action

Target of Action

1-(3-Bromophenyl)propan-1-amine belongs to the class of organic compounds known as phenylpropylamines

Mode of Action

It’s known that the compound can undergo reactions at the benzylic position, such as free radical bromination and nucleophilic substitution . These reactions can lead to changes in the compound’s structure and, consequently, its interaction with targets.

Biochemical Pathways

The compound’s potential to participate in suzuki–miyaura (sm) cross-coupling reactions suggests it could influence carbon–carbon bond-forming processes. SM coupling involves the transfer of formally nucleophilic organic groups from boron to palladium , which could affect various biochemical pathways.

Result of Action

Its potential involvement in sm cross-coupling reactions suggests it could influence the formation of carbon–carbon bonds, which are fundamental to many biological processes.